Cas no 43229-66-9 (2-(Benzyl(1-(4-methoxyphenyl)propan-2-yl)amino)-1-(4-(benzyloxy)-3-nitrophenyl)ethanone)
2-(Benzyl(1-(4-methoxyphenyl)propan-2-yl)amino)-1-(4-(benzyloxy)-3-nitrophenyl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 2-(Benzyl(1-(4-methoxyphenyl)propan-2-yl)amino)-1-(4-(benzyloxy)-3-nitrophenyl)ethanone
- Ethanone, 2-[[2-(4-methoxyphenyl)-1-methylethyl](phenylmethyl)amino]-1-[3-nitro-4-(phenylmetho...
- Ethanone, 2-[[2-(4-methoxyphenyl)-1-methylethyl](phenylmethyl)amino]-1-[3-nitro-4-(phenylmethoxy)phenyl]-
- 2-{benzyl-[2-(4-methoxyphenyl)-1-methylethyl]amino}-1-(4-benzyloxy-3-nitrophenyl)-ethanone
- ACN-S001470
- AK102356
- ANW-62200
- CTK8B9202
- KB-223688
- SureCN1134256
-
- Inchi: InChI=1S/C32H32N2O5/c1-24(19-25-13-16-29(38-2)17-14-25)33(21-26-9-5-3-6-10-26)22-31(35)28-15-18-32(30(20-28)34(36)37)39-23-27-11-7-4-8-12-27/h3-18,20,24H,19,21-23H2,1-2H3
- InChI Key: GYWPAIAUFMGISM-UHFFFAOYSA-N
- SMILES: CC(CC1=CC=C(C=C1)OC)N(CC2=CC=CC=C2)CC(=O)C3=CC(=C(C=C3)OCC4=CC=CC=C4)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 39
- Rotatable Bond Count: 13
Experimental Properties
- Density: 1.201±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (7.3E-5 g/L) (25 ºC),
2-(Benzyl(1-(4-methoxyphenyl)propan-2-yl)amino)-1-(4-(benzyloxy)-3-nitrophenyl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019119409-1g |
2-(Benzyl(1-(4-methoxyphenyl)propan-2-yl)amino)-1-(4-(benzyloxy)-3-nitrophenyl)ethanone |
43229-66-9 | 95% | 1g |
$659.40 | 2023-09-01 | |
| TRC | B285565-50mg |
2-(Benzyl(1-(4-methoxyphenyl)propan-2-yl)amino)-1-(4-(benzyloxy)-3-nitrophenyl)ethanone |
43229-66-9 | 50mg |
$ 238.00 | 2023-04-18 | ||
| TRC | B285565-250mg |
2-(Benzyl(1-(4-methoxyphenyl)propan-2-yl)amino)-1-(4-(benzyloxy)-3-nitrophenyl)ethanone |
43229-66-9 | 250mg |
$ 1052.00 | 2023-04-18 | ||
| TRC | B285565-500mg |
2-(Benzyl(1-(4-methoxyphenyl)propan-2-yl)amino)-1-(4-(benzyloxy)-3-nitrophenyl)ethanone |
43229-66-9 | 500mg |
$ 1850.00 | 2023-04-18 | ||
| A2B Chem LLC | AG23906-50mg |
Ethanone, 2-[[2-(4-Methoxyphenyl)-1-Methylethyl](phenylMethyl)aMino]-1-[3-nitro-4-(phenylMethoxy)phenyl]- |
43229-66-9 | 50mg |
$335.00 | 2023-12-30 | ||
| A2B Chem LLC | AG23906-250mg |
Ethanone, 2-[[2-(4-Methoxyphenyl)-1-Methylethyl](phenylMethyl)aMino]-1-[3-nitro-4-(phenylMethoxy)phenyl]- |
43229-66-9 | 250mg |
$1067.00 | 2023-12-30 | ||
| A2B Chem LLC | AG23906-500mg |
Ethanone, 2-[[2-(4-Methoxyphenyl)-1-Methylethyl](phenylMethyl)aMino]-1-[3-nitro-4-(phenylMethoxy)phenyl]- |
43229-66-9 | 500mg |
$1812.00 | 2023-12-30 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1639497-1g |
2-(Benzyl(1-(4-methoxyphenyl)propan-2-yl)amino)-1-(4-(benzyloxy)-3-nitrophenyl)ethan-1-one |
43229-66-9 | 98% | 1g |
¥8453.00 | 2024-05-13 | |
| Crysdot LLC | CD12072063-1g |
2-(Benzyl(1-(4-methoxyphenyl)propan-2-yl)amino)-1-(4-(benzyloxy)-3-nitrophenyl)ethanone |
43229-66-9 | 95+% | 1g |
$772 | 2024-07-24 |
2-(Benzyl(1-(4-methoxyphenyl)propan-2-yl)amino)-1-(4-(benzyloxy)-3-nitrophenyl)ethanone Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 2-(Benzyl(1-(4-methoxyphenyl)propan-2-yl)amino)-1-(4-(benzyloxy)-3-nitrophenyl)ethanone
Introduction to 2-(Benzyl(1-(4-methoxyphenyl)propan-2-yl)amino)-1-(4-(benzyloxy)-3-nitrophenyl)ethanone (CAS No. 43229-66-9) in Modern Chemical and Pharmaceutical Research
2-(Benzyl(1-(4-methoxyphenyl)propan-2-yl)amino)-1-(4-(benzyloxy)-3-nitrophenyl)ethanone, identified by its CAS number 43229-66-9, is a structurally complex organic compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This compound, featuring a unique combination of aromatic and aliphatic moieties, presents a rich framework for investigating its pharmacological properties and potential applications in drug development. The presence of multiple functional groups, including benzyl, amino, methoxy, benzyloxy, and nitro substituents, makes it a versatile candidate for synthetic chemistry and medicinal chemistry explorations.
The benzyl(1-(4-methoxyphenyl)propan-2-yl)amino moiety in the molecular structure suggests potential interactions with biological targets due to its ability to form hydrogen bonds and participate in hydrophobic interactions. This segment alone hints at the compound's potential as an intermediate in the synthesis of more complex molecules designed to modulate biological pathways. The 4-methoxyphenyl group, a derivative of anisole, introduces a hydroxymethyl group that can further enhance the compound's solubility and reactivity, making it amenable to various chemical transformations.
On the other end of the molecule, the 1-(4-(benzyloxy)-3-nitrophenyl)ethanone portion carries significant pharmacophoric elements. The nitrophenyl group is well-documented for its role in many bioactive compounds, often contributing to both binding affinity and metabolic stability. The benzyloxy substituent adds another layer of complexity, potentially influencing the compound's electronic properties and interaction with biological targets. Together, these groups create a scaffold that is both intriguing from a synthetic perspective and promising for pharmacological investigation.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies using molecular docking techniques have shown that derivatives of 2-(Benzyl(1-(4-methoxyphenyl)propan-2-yl)amino)-1-(4-(benzyloxy)-3-nitrophenyl)ethanone may interact with enzymes and receptors involved in inflammatory pathways. This aligns with the growing interest in developing novel anti-inflammatory agents that leverage similar structural motifs.
In vitro studies have begun to explore the potential of this compound as a precursor for more specialized derivatives. For instance, modifications at the nitrophenyl group have been shown to alter both potency and selectivity in enzyme inhibition assays. The ability to fine-tune these properties through structural optimization makes this compound a valuable asset in medicinal chemistry libraries. Furthermore, the presence of multiple reactive sites allows for diverse functionalization strategies, enabling researchers to explore a wide range of biological activities.
The synthesis of 2-(Benzyl(1-(4-methoxyphenyl)propan-2-yl)amino)-1-(4-(benzyloxy)-3-nitrophenyl)ethanone itself presents an interesting challenge due to its complexity. Multi-step synthetic routes involving cross-coupling reactions, nucleophilic substitutions, and condensation reactions are typically employed to construct such intricate molecules. Advances in synthetic methodologies have made it possible to achieve higher yields and purities, facilitating more rigorous pharmacological evaluations.
One particularly notable area of research involves using this compound as a building block for kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, making them attractive targets for therapeutic intervention. The structural features of 2-(Benzyl(1-(4-methoxyphenyl)propan-2-yl)amino)-1-(4-(benzyloxy)-3-nitrophenyl)ethanone, particularly the combination of aromatic rings and hydrogen bond donors/acceptors, suggests potential for inhibiting specific kinases implicated in diseases such as cancer and inflammatory disorders.
Another emerging application lies in the field of materials science. The unique electronic properties conferred by the nitro and methoxy groups make this compound a candidate for use in organic electronics or as a precursor for liquid crystals. These materials are increasingly important in technologies ranging from display screens to photovoltaic cells. By exploring new derivatives and modifications, researchers aim to unlock additional functionalities beyond traditional pharmaceutical applications.
The growing interest in green chemistry has also influenced how this compound is synthesized and utilized. Efforts are underway to develop more sustainable synthetic routes that minimize waste and reduce reliance on hazardous reagents. Additionally, biocatalytic methods are being explored as alternatives to traditional chemical transformations, offering a more environmentally friendly approach to producing complex molecules like 2-(Benzyl(1-(4-methoxyphenyl)propan-2-yl)amino)-1-(4-(benzyloxy)-3-nitrophenyl)ethanone.
Looking ahead, future research will likely focus on expanding the chemical space explored by this compound through library synthesis efforts. High-throughput screening techniques combined with machine learning algorithms will enable rapid identification of promising derivatives with enhanced biological activity or improved pharmacokinetic profiles. This interdisciplinary approach promises to accelerate the discovery process and bring new therapeutic agents to fruition more quickly than ever before.
In conclusion,2-(Benzyl(1-(4-methoxyphenyl)propan-2-yl)amino)-1-(4-(benzyloxy)-3-nitrophenyl)ethanone (CAS No. 43229-66-9) represents a fascinating subject of study with broad implications across multiple scientific disciplines. Its complex structure offers numerous opportunities for synthetic innovation while its diverse functional groups make it an ideal candidate for exploring new pharmacological applications. As research continues to evolve,this compound will undoubtedly play an important role in advancing our understanding of molecular interactions and developing next-generation therapeutics.
43229-66-9 (2-(Benzyl(1-(4-methoxyphenyl)propan-2-yl)amino)-1-(4-(benzyloxy)-3-nitrophenyl)ethanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)